Cas no 72531-09-0 (benzyl N-(4-acetyl-3-chlorophenyl)carbamate)

• Product Name: benzyl N-(4-acetyl-3-chlorophenyl)carbamate
• CAS No: 72531-09-0
• MF: C₁₆H₁₄ClNO₃
• MW: 303.740263462067
• CID: 5637461
• PubChem ID: 12553764
• Update Time: 2025-07-20

benzyl N-(4-acetyl-3-chlorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 72531-09-0
• benzyl N-(4-acetyl-3-chlorophenyl)carbamate
• EN300-28291030

• Inchi： 1S/C16H14ClNO3/c1-11(19)14-8-7-13(9-15(14)17)18-16(20)21-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,18,20)
• InChI Key： WVQDHDIIBZDMTL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)=O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 303.0662210g/mol
• Monoisotopic Mass: 303.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on benzyl N-(4-acetyl-3-chlorophenyl)carbamate

Comprehensive Overview of Benzyl N-(4-acetyl-3-chlorophenyl)carbamate (CAS No. 72531-09-0): Properties, Applications, and Research Insights

Benzyl N-(4-acetyl-3-chlorophenyl)carbamate (CAS No. 72531-09-0) is a specialized organic compound with a molecular structure that combines a carbamate functional group with a benzyl moiety and a chlorinated acetylphenyl unit. This unique configuration endows the compound with distinct chemical properties, making it valuable in pharmaceutical intermediates, agrochemical research, and material science. The compound's systematic name reflects its structural complexity, which includes a 4-acetyl-3-chlorophenyl group linked to a carbamate ester. Researchers and industry professionals often refer to it by its CAS number 72531-09-0 for precise identification in databases and regulatory documentation.

In recent years, the demand for benzyl carbamate derivatives has surged due to their role in drug discovery and development. The chloroacetyl and carbamate functionalities are particularly noteworthy, as they are frequently explored in the synthesis of bioactive molecules. For instance, compounds like Benzyl N-(4-acetyl-3-chlorophenyl)carbamate are investigated for their potential as enzyme inhibitors or prodrugs. This aligns with the growing interest in targeted drug delivery systems and green chemistry, where researchers seek to minimize synthetic steps and improve yield efficiency.

From a synthetic chemistry perspective, 72531-09-0 is often utilized as a building block in multi-step reactions. Its benzyl-protecting group is advantageous in peptide synthesis, while the chlorine substitution enhances reactivity in cross-coupling reactions. These attributes make it a subject of interest in organocatalysis and polymer chemistry, where modular design is critical. Additionally, the compound's stability under ambient conditions contributes to its practicality in industrial applications.

Environmental and safety considerations are paramount when handling benzyl N-(4-acetyl-3-chlorophenyl)carbamate. While not classified as hazardous under standard regulations, proper storage in airtight containers away from light and moisture is recommended. The compound's biodegradability and ecotoxicological profile are areas of active research, especially given the increasing focus on sustainable chemical practices. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity and stability.

Market trends indicate a rising demand for high-purity carbamate derivatives, driven by advancements in personalized medicine and bioconjugation technologies. Suppliers and manufacturers of CAS 72531-09-0 emphasize compliance with Good Manufacturing Practices (GMP) to meet pharmaceutical-grade standards. Furthermore, computational tools like molecular docking are being leveraged to predict the compound's interactions in biological systems, accelerating its adoption in preclinical studies.

In summary, Benzyl N-(4-acetyl-3-chlorophenyl)carbamate represents a versatile chemical entity with broad applicability across scientific disciplines. Its structural features, combined with evolving research methodologies, position it as a key player in the development of next-generation therapeutics and functional materials. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovation-driven industries.